Cas no 1178076-35-1 (methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine)
methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine Chemical and Physical Properties
Names and Identifiers
-
- methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine
- 1-Piperazineethanamine, N-methyl-N-(1-methylethyl)-
- n-Methyl-N-(2-(piperazin-1-yl)ethyl)propan-2-amine
-
- Inchi: 1S/C10H23N3/c1-10(2)13-8-6-12(7-9-13)5-4-11-3/h10-11H,4-9H2,1-3H3
- InChI Key: AKTVHYUYQQUQHV-UHFFFAOYSA-N
- SMILES: N1(CCNC)CCN(C(C)C)CC1
Experimental Properties
- Density: 0.904±0.06 g/cm3(Predicted)
- Boiling Point: 236.5±8.0 °C(Predicted)
- pka: 9.66±0.50(Predicted)
methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1845006-1g |
methyl[2-(piperazin-1-yl)ethyl](propan-2-yl)amine |
1178076-35-1 | 1g |
$628.0 | 2023-09-19 | ||
| Enamine | EN300-1845006-5g |
methyl[2-(piperazin-1-yl)ethyl](propan-2-yl)amine |
1178076-35-1 | 5g |
$1821.0 | 2023-09-19 | ||
| Enamine | EN300-1845006-10g |
methyl[2-(piperazin-1-yl)ethyl](propan-2-yl)amine |
1178076-35-1 | 10g |
$2701.0 | 2023-09-19 | ||
| Enamine | EN300-1845006-0.05g |
methyl[2-(piperazin-1-yl)ethyl](propan-2-yl)amine |
1178076-35-1 | 0.05g |
$528.0 | 2023-09-19 | ||
| Enamine | EN300-1845006-0.1g |
methyl[2-(piperazin-1-yl)ethyl](propan-2-yl)amine |
1178076-35-1 | 0.1g |
$553.0 | 2023-09-19 | ||
| Enamine | EN300-1845006-0.25g |
methyl[2-(piperazin-1-yl)ethyl](propan-2-yl)amine |
1178076-35-1 | 0.25g |
$579.0 | 2023-09-19 | ||
| Enamine | EN300-1845006-0.5g |
methyl[2-(piperazin-1-yl)ethyl](propan-2-yl)amine |
1178076-35-1 | 0.5g |
$603.0 | 2023-09-19 | ||
| Enamine | EN300-1845006-1.0g |
methyl[2-(piperazin-1-yl)ethyl](propan-2-yl)amine |
1178076-35-1 | 1g |
$1286.0 | 2023-06-02 | ||
| Enamine | EN300-1845006-2.5g |
methyl[2-(piperazin-1-yl)ethyl](propan-2-yl)amine |
1178076-35-1 | 2.5g |
$1230.0 | 2023-09-19 | ||
| Enamine | EN300-1845006-5.0g |
methyl[2-(piperazin-1-yl)ethyl](propan-2-yl)amine |
1178076-35-1 | 5g |
$3728.0 | 2023-06-02 |
methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine
Introduction to Methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine and Its Significance in Modern Chemical Research
Methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine, a compound with the CAS number 1178076-35-1, represents a fascinating molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in various scientific domains. The presence of a piperazine moiety and a combination of aliphatic and aromatic functionalities makes it a versatile candidate for further exploration.
The molecular structure of Methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine consists of a piperazine ring linked to an ethyl group, which is further substituted with a propan-2-yl moiety. This arrangement imparts specific chemical properties that make the compound particularly interesting for medicinal chemistry and drug development. The piperazine ring, known for its ability to form stable hydrogen bonds, enhances the compound's solubility and bioavailability, making it an attractive scaffold for pharmacological applications.
In recent years, there has been a growing interest in the development of novel compounds that incorporate piperazine derivatives due to their broad spectrum of biological activities. Piperazine-based compounds have been extensively studied for their potential in treating various diseases, including neurological disorders, infectious diseases, and cancer. The structural versatility of Methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine allows for modifications that can fine-tune its pharmacological properties, making it a valuable tool in the search for new therapeutic agents.
One of the most compelling aspects of Methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine is its potential role in the development of drugs that target specific biological pathways. For instance, piperazine derivatives have shown promise in inhibiting enzymes and receptors involved in neurotransmitter signaling. This makes them particularly relevant in the treatment of conditions such as depression, anxiety, and Parkinson's disease. The compound's ability to interact with these targets suggests that it could be a lead molecule for the development of novel therapeutics.
Recent advancements in computational chemistry have also highlighted the importance of Methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine in drug discovery. Molecular modeling studies have demonstrated that this compound can effectively bind to various protein targets, suggesting its potential as an inhibitor or modulator. These studies provide valuable insights into the compound's mechanism of action and help guide the design of more potent derivatives.
The synthesis of Methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine involves a series of well-established organic reactions that highlight its synthetic accessibility. The process typically begins with the preparation of the piperazine derivative, followed by alkylation and subsequent functional group transformations. These synthetic steps are optimized to ensure high yields and purity, making the compound suitable for both laboratory research and industrial applications.
In addition to its pharmacological potential, Methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine has also been explored for its role in materials science. The compound's unique structural features make it a candidate for use in polymer chemistry and nanotechnology. For example, it can be incorporated into polymeric materials to enhance their thermal stability and mechanical properties. This dual functionality as both a pharmaceutical intermediate and a material science component underscores the broad utility of this compound.
The future prospects for Methyl2-(piperazin-1-yl)ethyl(propan-2-yi]amine are promising, with ongoing research aimed at uncovering new applications and improving its properties. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize its potential. As our understanding of biological systems continues to evolve, compounds like Methyl2-(piperazin--1-yi]ethyl(propan-yi]amine will play an increasingly important role in addressing some of the most pressing challenges in medicine and materials science.
1178076-35-1 (methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)